Cas no 25391-61-1 (2-Bromo-3-iodo-5-nitropyridine)

• Product Name: 2-Bromo-3-iodo-5-nitropyridine
• CAS No: 25391-61-1
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• MDL: MFCD09038021
• CID: 851463
• PubChem ID: 329771499
• Update Time: 2025-05-25

2-Bromo-3-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-iodo-5-nitropyridine
• A-6410
• G11473
• 2-Bromo-3-iodo-5-nitropyridine, AldrichCPR
• CS-0205824
• AKOS015835792
• DB-082220
• 25391-61-1
• GEO-03631
• DTXSID90670110
• MFCD09038021
• BS-27739

• MDL： MFCD09038021
• Inchi： 1S/C5H2BrIN2O2/c6-5-4(7)1-3(2-8-5)9(10)11/h1-2H
• InChI Key： MWNBICGZLNMEBT-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 327.83400
• Monoisotopic Mass: 327.834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 58.71000
• LogP: 2.88010

2-Bromo-3-iodo-5-nitropyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Bromo-3-iodo-5-nitropyridine

2-Bromo-3-Iodo-5-Nitropyridine: A Comprehensive Overview

2-Bromo-3-Iodo-5-Nitropyridine, also known by its CAS registry number CAS No. 25391-61-1, is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of bromine, iodine, and nitro groups introduces unique electronic and structural properties, making it a valuable substrate for various chemical transformations.

The synthesis of 2-Bromo-3-Iodo-5-Nitropyridine typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed electrophilic substitution reactions, leveraging the directing effects of functional groups to achieve regioselective bromination and iodination. The nitro group, being a strong meta-directing group, plays a crucial role in controlling the regiochemistry of these reactions.

In terms of applications, 2-Bromo-3-Iodo-5-Nitropyridine has found extensive use in the construction of bioactive molecules. Its bromine and iodine substituents make it an ideal candidate for nucleophilic aromatic substitution reactions, which are pivotal in drug discovery. Recent studies have demonstrated its utility in synthesizing novel antiviral agents and anticancer drugs. The nitro group further enhances the compound's reactivity, enabling it to participate in diverse chemical transformations such as reductions, oxidations, and coupling reactions.

The electronic properties of 2-Bromo-3-Iodo-5-Nitropyridine have also made it a subject of interest in materials science. Its ability to act as an electron-deficient aromatic system makes it a potential candidate for applications in organic electronics. Researchers have explored its use in designing novel π-conjugated materials for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of halogen atoms further modulates the electronic characteristics, offering tunable properties for specific applications.

From a pharmacological perspective, 2-Bromo-3-Iodo-5-Nitropyridine has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in cellular signaling pathways has garnered attention in the development of targeted therapies. Recent findings suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as a lead molecule for anticancer drug development.

In conclusion, 2-Bromo-3-Iodo-5-Nitropyridine, with its unique structural features and versatile reactivity, continues to be a valuable compound in both academic research and industrial applications. Ongoing research is focused on optimizing its synthesis routes and exploring new avenues for its application in drug discovery and materials science. As our understanding of this compound deepens, it is likely to play an even more significant role in advancing chemical sciences.